Cas no 945954-95-0 (6-bromo-3-methoxy-pyridine-2-carbaldehyde)

6-Bromo-3-methoxy-pyridine-2-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. This compound features a bromo-substituted pyridine core with a formyl group at the 2-position and a methoxy substituent at the 3-position, offering multiple reactive sites for further functionalization. Its electron-deficient pyridine ring enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the aldehyde group facilitates nucleophilic additions or condensations. The methoxy group provides stability and influences regioselectivity in subsequent transformations. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and advanced materials due to its well-defined reactivity and structural flexibility.
6-bromo-3-methoxy-pyridine-2-carbaldehyde structure
945954-95-0 structure
Product Name:6-bromo-3-methoxy-pyridine-2-carbaldehyde
CAS No:945954-95-0
MF:C7H6BrNO2
MW:216.032041072845
MDL:MFCD18261835
CID:828432
PubChem ID:70700415
Update Time:2025-06-07

6-bromo-3-methoxy-pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-methoxypicolinaldehyde
    • 2-PYRIDINECARBOXALDEHYDE, 6-BROMO-3-METHOXY-
    • 6-Bromo-3-methoxy-2-pyridinecarboxaldehyde
    • 6-bromo-3-methoxypyridine-2-carbaldehyde
    • 6-Bromo-3-methoxypyridine-2-carboxaldehyde
    • ATJHFXRPMHJWAT-UHFFFAOYSA-N
    • FCH1366573
    • AB0059620
    • AX8218303
    • 2-Pyridinecarboxaldehyde,6-broMo-3-Methoxy-
    • Z5383
    • ST24024289
    • 954B950
    • 6-Bromo-3-methoxy-2-pyridinecarboxaldehyde (ACI)
    • 6-bromo-3-methoxy-pyridine-2-carbaldehyde
    • 945954-95-0
    • AKOS016003382
    • DS-2371
    • SCHEMBL3464851
    • Z1269191228
    • CS-0005561
    • MFCD18261835
    • AC-27208
    • DTXSID70743255
    • EN300-1704303
    • MDL: MFCD18261835
    • Inchi: 1S/C7H6BrNO2/c1-11-6-2-3-7(8)9-5(6)4-10/h2-4H,1H3
    • InChI Key: ATJHFXRPMHJWAT-UHFFFAOYSA-N
    • SMILES: O=CC1C(OC)=CC=C(Br)N=1

Computed Properties

  • Exact Mass: 214.95800
  • Monoisotopic Mass: 214.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.606
  • Melting Point: No data available
  • Boiling Point: 301.4±37.0 °C at 760 mmHg
  • Flash Point: 136.1±26.5 °C
  • PSA: 39.19000
  • LogP: 1.66520
  • Vapor Pressure: No data available

6-bromo-3-methoxy-pyridine-2-carbaldehyde Security Information

6-bromo-3-methoxy-pyridine-2-carbaldehyde Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-3-methoxy-pyridine-2-carbaldehyde Pricemore >>

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6-bromo-3-methoxy-pyridine-2-carbaldehyde Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of triazolone compounds as PPARα antagonists and uses thereof
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  1 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water
Reference
Preparation of piperidine derivatives as tachykinin receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ;  1 h, cooled
Reference
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6-bromo-3-methoxy-pyridine-2-carbaldehyde Raw materials

6-bromo-3-methoxy-pyridine-2-carbaldehyde Preparation Products

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